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Compound of Interest

Compound Name: OICR12694

Cat. No.: B15587713 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of OICR12694, a novel, potent, and orally bioavailable BCL6 BTB inhibitor

used in research settings. Due to its status as a novel research chemical, a specific Safety

Data Sheet (SDS) with comprehensive disposal instructions is not readily available. Therefore,

this guidance is based on established best practices for the handling and disposal of

halogenated organic compounds and substances with unknown toxicity.

Researchers, scientists, and drug development professionals must adhere to these procedures

to ensure personal safety and environmental compliance. OICR12694, with the molecular

formula C₂₉H₂₈ClF₃N₈O₄, is classified as a halogenated organic compound due to the presence

of chlorine and fluorine.[1] As with all novel chemicals, it should be treated as hazardous until

comprehensive toxicological data is available.[2]

Core Disposal Principles
The disposal of OICR12694 must comply with local, state, and federal regulations for

hazardous waste. The overarching principle is to prevent its release into the environment.

Therefore, disposal of OICR12694 down the drain or in regular trash is strictly prohibited.[3][4]

Waste Categorization and Segregation:
Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

correct disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15587713?utm_src=pdf-interest
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-153096/OICR12694-DataSheet-MedChemExpress.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Waste Stream: OICR12694, including pure compound, solutions, and contaminated

consumables (e.g., pipette tips, gloves), should be collected as halogenated organic waste.

[5][6]

Incompatible Materials: Keep halogenated solvent wastes separate from non-halogenated

solvents, as the disposal costs and methods differ significantly.[7] Do not mix with strong

acids, bases, or oxidizers.[7][8]

Aqueous Waste: Aqueous solutions containing OICR12694 should also be treated as

hazardous waste. Do not dispose of these solutions down the sink.[4]

Step-by-Step Disposal Protocol:
Personal Protective Equipment (PPE): Before handling OICR12694 for disposal, at a

minimum, wear a standard lab coat, nitrile or neoprene gloves, and ANSI Z87.1-compliant

safety glasses or goggles.[2] All handling of the compound, including preparation for

disposal, should be conducted in a certified chemical fume hood.[2]

Waste Container Selection:

Use a dedicated, properly labeled, and leak-proof container for OICR12694 waste. The

container must be chemically compatible with the compound and any solvents used.

Polyethylene containers are often a suitable choice.[8]

The container must be kept closed except when adding waste.[5][9]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"OICR12694".

List all constituents of the waste, including solvents and their approximate percentages.[7]

Indicate the potential hazards (e.g., "Toxic," "Halogenated Organic").

Record the accumulation start date on the label.[10]

Storage:
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Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[9]

The storage area should be cool, dry, and well-ventilated.[2]

Utilize secondary containment to prevent spills from reaching drains.[2][9]

Disposal Request:

Once the container is full or has reached the storage time limit set by your institution

(typically 6-12 months), arrange for pickup by your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][9]

Do not transport the hazardous waste yourself.[4]

Decontamination of Empty Containers:
Containers that held pure OICR12694 must be decontaminated before being discarded as

regular trash.

Triple Rinsing: Rinse the empty container three times with a suitable solvent capable of

dissolving OICR12694.

Rinsate Collection: The solvent rinsate must be collected and disposed of as halogenated

organic hazardous waste.[4]

Container Disposal: After triple rinsing, deface or remove the hazardous waste label and

dispose of the container according to your institution's guidelines for non-hazardous lab

waste.[4]

Spill Management:
In the event of a spill, the primary goal is to contain the material and prevent its spread.

Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate

vicinity and alert your colleagues and supervisor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://www.benchchem.com/product/b15587713?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat. For larger

spills, respiratory protection may be necessary.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it in a sealed, labeled container for disposal as hazardous waste.

Decontamination: Clean the spill area with a suitable solvent and collect the cleaning

materials for disposal as hazardous waste.

Quantitative Data Summary
Parameter Guideline Source

Waste Category Halogenated Organic Waste [5][6]

pH of Aqueous Waste
Neutral (adjust to pH 6-9 if

necessary before disposal)
[11]

Maximum SAA Storage
55 gallons (or 1 quart for

acutely toxic waste)
[9][12]

Storage Time Limit
6-12 months (consult

institutional policy)
[4][9]
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OICR12694 Disposal Workflow
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Caption: Workflow for the safe disposal of OICR12694.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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